Cas no 913240-22-9 (2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid)
913240-22-9 structure
Product Name:2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid
CAS No:913240-22-9
MF:C10H7Cl2NO2
MW:244.074080705643
CID:2112460
Update Time:2023-08-04
2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2,6-dichloro-1-methyl-1H-Indole-3-carboxylic acid
- 2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid
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- Inchi: 1S/C10H7Cl2NO2/c1-13-7-4-5(11)2-3-6(7)8(9(13)12)10(14)15/h2-4H,1H3,(H,14,15)
- InChI Key: ZHNDLENIDKNXAD-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C2C=CC(=CC=2N1C)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 274
- Topological Polar Surface Area: 42.2
2,6-Dichloro-1-methyl-1h-indole-3-carboxylic acid Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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